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Compound of Interest

Compound Name: Isooctyl laurate

CAS No.: 84713-06-4

Cat. No.: B1260132

Get Quote

An emollient's behavior, from its feel on the skin to its interaction with active pharmaceutical

ingredients (APIs), is governed by its core physicochemical characteristics.

Isooctyl laurate is a dodecanoate ester, the result of the condensation of dodecanoic acid and

6-methylheptan-1-ol.[1][2] Mineral oil is a highly refined mixture of paraffinic and naphthenic

liquid hydrocarbons derived from petroleum.[3][4] These distinct chemical origins give rise to

fundamental differences in their performance profiles.
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Property Isooctyl Laurate Mineral Oil
Significance in
Formulation

Chemical Nature
Ester of lauric acid

and isooctyl alcohol

Complex mixture of

refined hydrocarbons

(alkanes and

cycloalkanes)[4]

Influences polarity,

solvency for APIs, and

biodegradability.

Viscosity Low
Variable (Low to High

grades available)[5][6]

Directly impacts

spreadability and

sensory perception.

Lower viscosity

provides a lighter, less

greasy feel.

Density ~0.85 g/cm³ ~0.8–0.87 g/cm³[4]

Affects the final

product's weight and

texture; relevant for

emulsion stability.

Spreadability High Moderate to High

High spreadability

ensures a thin, even

film, which is crucial

for uniform application

of actives and a

pleasant user

experience.

Occlusivity Moderate High[7][8]

High occlusivity

creates a strong

barrier against water

loss but can contribute

to a heavy, greasy

sensation.

Solubility
Soluble in oils and

organic solvents

Soluble in oils and

organic solvents

Determines

compatibility with

other lipidic

components in a

formulation.
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Expert Insight: The key differentiator lies in viscosity and chemical nature. Isooctyl laurate's

defined ester structure results in a consistently low viscosity and high spreadability, making it

an ideal candidate for creating formulations with a light, "barely-there" feel. Mineral oil's

versatility in viscosity allows formulators to select a grade that precisely matches the desired

level of occlusion and texture, from light baby oils to heavy barrier creams.[5]

Part 2: Clinical and Sensory Performance - The Skin
Interface
How an emollient interacts with the stratum corneum is the ultimate measure of its

performance. We evaluate this through objective biophysical measurements and subjective

sensory analysis.

Skin Barrier Function and Hydration
An emollient's primary function is to reduce Transepidermal Water Loss (TEWL) and increase

skin hydration.[9] Mineral oil achieves this primarily through occlusion—forming a physical

barrier that traps moisture.[7][8][10] Isooctyl laurate, while also forming a protective film, is

valued for its ability to soften and smooth the skin without heavy occlusion.[11][12]

A robust, non-invasive clinical study is essential to quantify these effects. The following

workflow represents a standard methodology.

Objective: To compare the effect of a 5% Isooctyl Laurate emulsion versus a 5% Mineral Oil

emulsion on TEWL and skin capacitance (a measure of hydration) over an 8-hour period.

Methodology:

Subject Recruitment: A panel of subjects with clinically defined dry skin is recruited.

Acclimatization: Subjects acclimate for 30 minutes in a room with controlled temperature

(21°C ± 1°C) and humidity (50% ± 5%).

Baseline Measurement: Baseline TEWL (Tewameter®) and skin hydration (Corneometer®)

are measured on designated test sites on the volar forearm.
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Product Application: A precise dose (e.g., 2 mg/cm²) of each test formulation is applied to its

assigned site. An untreated site serves as a control.

Time-Point Measurements: Measurements are repeated at T=1hr, 2hr, 4hr, and 8hr post-

application.

Data Analysis: The percentage change from baseline for each parameter is calculated and

statistically compared between the two formulations and the control.

Caption: Standard clinical workflow for evaluating emollient performance.

Expected Outcomes: Studies have shown that mineral oil can significantly reduce TEWL.[7][13]

While both ingredients increase hydration, mineral oil's strong occlusive nature often leads to a

more pronounced and sustained reduction in water loss compared to lighter esters.[8]

Sensory Profile: The Key to Compliance
For both therapeutic and cosmetic products, the user's sensory experience is paramount. A

product that feels greasy or heavy is less likely to be used as directed.

Table 2: Comparative Sensory Attributes

Attribute Isooctyl Laurate Mineral Oil

Initial Feel Light, lubricious, silky
Can range from light to heavy

and oily

Rub-out Fast-spreading, easy to apply
Spread depends on viscosity

grade

Absorption Perceived as fast-absorbing
Sits on top of the skin, slow

absorption[8]

After-feel
Non-greasy, soft, velvety,

sometimes powdery

Can leave a perceptible,

sometimes greasy film

Shine Low to matte finish Can impart a noticeable shine
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Expert Insight: Isooctyl laurate is often referred to as a "silicone alternative" due to its ability to

impart a light, silky, and non-greasy feel, making it highly desirable for facial skincare and

products where cosmetic elegance is a primary driver.[12] Mineral oil's sensory profile is its

most significant formulation challenge, though modern formulation techniques can mitigate

some of its inherent greasiness.

Part 3: Safety, Comedogenicity, and Environmental
Profile
A holistic comparison requires an evaluation of safety, skin tolerance, and environmental

impact.

Safety & Comedogenicity
Mineral Oil: Highly-refined, cosmetic-grade mineral oil has a long and robust history of safe

use and is considered non-carcinogenic by regulatory bodies like the WHO.[14] Historically, it

was maligned as comedogenic. However, extensive human studies have demonstrated that

cosmetic-grade mineral oil is unlikely to be comedogenic.[15][16][17] The misconception

arose from outdated animal models which are not representative of human skin.[15]

Isooctyl Laurate: As an ester, it is generally considered safe for cosmetic use and non-

irritating.[11] However, some sources suggest that certain laurate esters can have a

moderate comedogenic potential, particularly in individuals with acne-prone skin.[18] The

final comedogenicity of a product is highly dependent on the total formulation and the

concentration of the ingredient.[19]
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Caption: Factors influencing the final comedogenicity of a formulation.

Environmental Sustainability
Mineral Oil: As a byproduct of the petroleum industry, it is derived from a non-renewable

resource.[20][21] Furthermore, it has poor biodegradability, leading to concerns about its

accumulation in the environment.[21][22][23]

Isooctyl Laurate: Typically derived from vegetable sources (lauric acid) and petrochemicals,

it is considered readily biodegradable. This makes it a more environmentally friendly

alternative.

Part 4: Formulation Recommendations
The decision to use isooctyl laurate or mineral oil should be driven by the specific goals of the

formulation.

Use Isooctyl Laurate when:

Aesthetic elegance is paramount: For facial serums, daily moisturizers, and foundations

where a light, non-greasy, and fast-absorbing feel is required.
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Formulating for oily or acne-prone skin: Its lower occlusivity and lighter feel may be better

tolerated.

"Silicone-free" claims are desired: It provides a sensory profile similar to cyclomethicones.

Environmental sustainability is a key brand pillar: Its biodegradability is a significant

advantage.

Use Mineral Oil when:

Maximum occlusion is the primary goal: For healing ointments, diaper rash creams, and

products for severely dry or compromised skin (e.g., eczema, psoriasis).[8]

A long history of safety is critical: Its extensive safety record is invaluable for pediatric or

sensitive skin products.

Cost is a major driver: It remains one of the most cost-effective emollients available.

Chemical inertness is needed: It is highly stable and unlikely to interact with sensitive APIs.

[14][20]

By leveraging the distinct strengths of each emollient, the discerning formulation scientist can

create products that are not only effective but also meet the nuanced demands of today's

market.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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